Cas no 4590-24-3 (Dimethyl Hexadecafluorosebacate)

• Product Name: Dimethyl Hexadecafluorosebacate
• CAS No: 4590-24-3
• MF: C₁₂H₆F₁₆O₄
• MW: 518.148100376129
• MDL: MFCD00236604
• CID: 328227
• PubChem ID: 2737120
• Update Time: 2025-04-19

Dimethyl Hexadecafluorosebacate Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, 1,10-dimethyl ester
• Dimethyl hexadecafluorosebacate
• dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorodecanedioate
• VZHNQOSVLFDCLH-UHFFFAOYSA-N
• 4590-24-3
• dimethyl perfluorosebacate
• DTXSID30371851
• CS-0320010
• FT-0625094
• A826921
• Dimethyl perfluorodecanedioate
• Dimethyl hexadecafluorosebacate,
• AKOS015852860
• dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecakis(fluoranyl)decanedioate
• Dimethylperfluorosebacate
• C12H6F16O4
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorodecanedioic acid dimethyl ester
• MFCD00236604
• SCHEMBL3082673
• DB-051338
• 1,10-dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorodecanedioate
• Dimethyl Hexadecafluorosebacate

• MDL： MFCD00236604
• Inchi： 1S/C12H6F16O4/c1-31-3(29)5(13,14)7(17,18)9(21,22)11(25,26)12(27,28)10(23,24)8(19,20)6(15,16)4(30)32-2/h1-2H3
• InChI Key： VZHNQOSVLFDCLH-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)(C(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 518.00100
• Monoisotopic Mass: 518.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.613
• Boiling Point: 224.2°Cat760mmHg
• Flash Point: 87°C
• Refractive Index: 1.319
• PSA: 52.60000
• LogP: 4.41480
• Solubility: Uncertain

Dimethyl Hexadecafluorosebacate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38